3-Amino-4-methylbenzenesulfonamide
Overview
Description
3-Amino-4-methylbenzenesulfonamide is a compound with the molecular formula C7H10N2O2S . It has a molecular weight of 186.23 g/mol . The compound is also known by other names such as 3-amino-4-methylbenzenesulfonamide, 3-Amino-4-methyl-benzenesulfonamide, and Benzenesulfonamide, 3-amino-4-methyl- .
Molecular Structure Analysis
The molecular structure of 3-Amino-4-methylbenzenesulfonamide consists of a benzene ring substituted with an amino group, a methyl group, and a sulfonamide group . The InChI string representation of the molecule isInChI=1S/C7H10N2O2S/c1-5-2-3-6(4-7(5)8)12(9,10)11/h2-4H,8H2,1H3,(H2,9,10,11) . Physical And Chemical Properties Analysis
The compound has a number of computed properties including a XLogP3 of -0.6, a hydrogen bond donor count of 2, a hydrogen bond acceptor count of 4, and a rotatable bond count of 1 . The exact mass and monoisotopic mass are both 186.04629874 g/mol . The topological polar surface area is 94.6 Ų .Scientific Research Applications
Antimicrobial Activities
3-Amino-4-methylbenzenesulfonamide has been used in the synthesis of several sulfonamide compounds, which have shown significant antibacterial activities against Escherichia coli, Pseudomonas aeruginosa, and Staphylococcus aureus . The minimum inhibitory concentration (MIC) was determined using the broth microdilution method .
Molecular Docking Studies
This compound has been used in molecular docking studies to investigate the antibacterial properties of drugs . The results of these studies were in agreement with the laboratory results, demonstrating the potential of 3-Amino-4-methylbenzenesulfonamide in drug discovery and development .
Antifungal Applications
Sulfonamides, including 3-Amino-4-methylbenzenesulfonamide, are commonly used in agriculture due to their antifungal properties . They can help protect crops from various fungal diseases, enhancing yield and quality .
Herbicidal Properties
In addition to their antifungal properties, sulfonamides also exhibit herbicidal properties . This makes 3-Amino-4-methylbenzenesulfonamide a potential ingredient in herbicides .
Anticancer Agents
Sulfonamides have been studied as potential anticancer agents . While more research is needed, 3-Amino-4-methylbenzenesulfonamide could potentially be used in the development of new anticancer drugs .
Antithyroid Applications
Some sulfonamides have been found to have antithyroid effects . This suggests that 3-Amino-4-methylbenzenesulfonamide could potentially be used in the treatment of thyroid disorders .
Anti-inflammatory Uses
Sulfonamides, including 3-Amino-4-methylbenzenesulfonamide, have been studied for their anti-inflammatory properties . They could potentially be used in the development of new anti-inflammatory drugs .
Antidepressant Potential
Some sulfonamides have been found to have antidepressant effects . This suggests that 3-Amino-4-methylbenzenesulfonamide could potentially be used in the treatment of depression .
Mechanism of Action
Target of Action
The primary target of 3-Amino-4-methylbenzenesulfonamide is Carbonic Anhydrase 2 . Carbonic anhydrases are a family of enzymes that catalyze the rapid conversion of carbon dioxide to bicarbonate and protons, a reaction that occurs rather slowly in the absence of a catalyst.
Mode of Action
3-Amino-4-methylbenzenesulfonamide, like other sulfonamides, exhibits its pharmacological activities by inhibiting the activity of carbonic anhydrase and dihydropteroate synthetase . This inhibition disrupts the balance of carbon dioxide and bicarbonate ions in the body, affecting various physiological processes.
Biochemical Pathways
It is known that sulfonamides, in general, can interfere with thefolate synthesis pathway . By inhibiting dihydropteroate synthetase, they prevent the synthesis of tetrahydrofolate, a crucial cofactor in the synthesis of nucleic acids.
Pharmacokinetics
The absorption, distribution, metabolism, and excretion (adme) properties of this compound are crucial in determining its bioavailability .
Result of Action
The molecular and cellular effects of 3-Amino-4-methylbenzenesulfonamide’s action are primarily due to its inhibition of carbonic anhydrase and dihydropteroate synthetase. This can lead to a decrease in the concentration of bicarbonate ions and disruption of nucleic acid synthesis, respectively .
properties
IUPAC Name |
3-amino-4-methylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10N2O2S/c1-5-2-3-6(4-7(5)8)12(9,10)11/h2-4H,8H2,1H3,(H2,9,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HCZDHXMDYWZPPN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)S(=O)(=O)N)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10N2O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80284366 |
Source
|
| Record name | 3-amino-4-methylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80284366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
186.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-methylbenzenesulfonamide | |
CAS RN |
6274-28-8 |
Source
|
| Record name | 3-Amino-4-methylbenzenesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=6274-28-8 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | NSC 36968 | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0006274288 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6274-28-8 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=36968 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 3-amino-4-methylbenzenesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80284366 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: How is 3-amino-4-methylbenzenesulfonamide formed in the body?
A: The research paper states that metahexamide is partially metabolized in the body to form 3-amino-4-methylbenzenesulfonamide. Specifically, "half [of metahexamide] is hydrolyzed to the 3-amino-4-methylbenzenesulfonamide derivative" []. While the exact mechanism isn't detailed in this paper, it suggests that enzymatic hydrolysis is the likely metabolic pathway.
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